2-(4-acetamidophenyl)-N-(3-(isoxazol-4-yl)propyl)acetamide

• IUPAC Name: 2-(4-acetamidophenyl)-N-[3-(1,2-oxazol-4-yl)propyl]acetamide
• InChI: InChI=1S/C16H19N3O3/c1-12(20)19-15-6-4-13(5-7-15)9-16(21)17-8-2-3-14-10-18-22-11-14/h4-7,10-11H,2-3,8-9H2,1H3,(H,17,21)(H,19,20)
• InChI Key: ITXHDVSIJOLYDZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CC(=O)NCCCC2=CON=C2
• Molecular Formula: C16H19N3O3
• Molecular Weight: 301.34 g/mol

Description

2-(4-acetamidophenyl)-N-(3-(isoxazol-4-yl)propyl)acetamide, also known as GW791343, is a compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of isoxazole derivatives and has been found to exhibit a range of biological activities.

Scientific Research Applications

Antimicrobial and Antitumor Applications

• A study on the synthesis of 2,5-disubstituted 1,3,4-oxadiazole compounds, which are similar in structure to the compound of interest, demonstrated antimicrobial and hemolytic activity. These compounds showed variable activity against selected microbial species, suggesting their potential as antimicrobial agents with low toxicity (Gul et al., 2017).
• Novel isoxazole compounds synthesized through nucleophilic substitution have shown better anti-tumor activities, indicating the therapeutic potential of isoxazole derivatives in cancer treatment (Hao-fei, 2011).
• Another research on benzothiazole derivatives bearing different heterocyclic rings has been evaluated for their antitumor activity, highlighting the importance of incorporating heterocyclic structures for enhanced anticancer properties (Yurttaş et al., 2015).

Analgesic and Biological Screening

• Substituted isoxazole derivatives were synthesized and screened for anti-microbial and analgesic activities, showcasing the role of isoxazole cores in the development of new therapeutic agents (Sudheendra & Moid, 2012).
• Another study focused on the synthesis and evaluation of novel substituted isoxazole derivatives, revealing significant analgesic and antimicrobial activities, thus underscoring their potential pharmaceutical application (Sahu et al., 2009).

Synthesis and Characterization of Derivatives

• The unexpected synthesis of novel 2-pyrone derivatives, including N-(2-acetamidophenyl)-N-2-oxo-2H-pyran-4-yl)acetamide, was reported. These compounds were characterized by single crystal X-ray diffraction, and their intermolecular interactions were analyzed, indicating the potential for further biological screening (Sebhaoui et al., 2020).